4-Ethynyl-2-methoxy-1-methylbenzene
Overview
Description
4-Ethynyl-2-methoxy-1-methylbenzene, also known as 1-Ethynyl-4-methoxy-2-methylbenzene, is an aromatic acetylene derivative .
Molecular Structure Analysis
The molecular formula of 4-Ethynyl-2-methoxy-1-methylbenzene is C10H10O . Unfortunately, the specific molecular structure is not provided in the search results.Chemical Reactions Analysis
4-Ethynyl-2-methoxy-1-methylbenzene has been reported to react with 2-diazo-5,5-dimethylcyclohexanedione (diazodimedone) to afford cycloadducts .Physical And Chemical Properties Analysis
The melting point of 4-Ethynyl-2-methoxy-1-methylbenzene is 30-34 °C (lit.) . The boiling point and density are predicted to be 222.7±33.0 °C and 1.00±0.1 g/cm3 respectively .Scientific Research Applications
Organic Synthesis
4-Ethynyl-2-methoxy-1-methylbenzene: is an aromatic acetylene derivative that plays a crucial role in organic synthesis. It can participate in cycloaddition reactions with diazo compounds to afford cycloadducts . These reactions are fundamental in creating complex organic molecules, which can serve as building blocks for pharmaceuticals and other organic compounds.
Medicinal Chemistry
In pharmacology, this compound may be utilized in the synthesis of new pharmaceutically active molecules. For instance, it has been used in the preparation of 5-chloro-3-[(4-methoxy-2-methylphenyl)ethynyl]pyridin-2-amine , a compound that could be further modified to develop new drugs .
Materials Science
The ability of 4-Ethynyl-2-methoxy-1-methylbenzene to form stable inclusion complexes with other organic molecules can be exploited in materials science. Such complexes can be used to create new types of organic frameworks, which have applications in gas storage, catalysis, and as sensors.
Analytical Chemistry
In analytical chemistry, derivatives of 4-Ethynyl-2-methoxy-1-methylbenzene can be used as standards or reagents. Their well-defined structures and properties allow them to be used in methods such as HPLC, LC-MS, and UPLC to identify and quantify other substances .
Electrophilic Aromatic Substitution Reactions
This compound can undergo electrophilic aromatic substitution reactions, which are a cornerstone of benzene chemistry. These reactions are essential for modifying benzene rings and introducing new functional groups that can alter the physical and chemical properties of the molecule for various applications .
Green Chemistry
The compound’s potential in green chemistry is highlighted by its use in the synthesis of new molecules through environmentally friendly methods. For example, it can be involved in the green synthesis of peptide triazoles, which are important in developing treatments for cardiovascular diseases .
Safety And Hazards
properties
IUPAC Name |
4-ethynyl-2-methoxy-1-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c1-4-9-6-5-8(2)10(7-9)11-3/h1,5-7H,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYSLTRJAQVAEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C#C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethynyl-2-methoxy-1-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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